CCI-006

• Molecular Formula: C15H12N2O5S
• Molecular Weight: 332.3 g/mol
• InChI: InChI=1S/C15H12N2O5S/c1-21-15(18)11(9-16)8-12-4-7-14(22-12)10-2-5-13(6-3-10)23(17,19)20/h2-8H,1H3,(H2,17,19,20)/b11-8+
• InChIKey: VEXAKEBSBMAIOB-DHZHZOJOSA-N

CCI-006: Selective MLL-r Leukemia Inhibitor

CCI-006 is a small-molecule inhibitor that selectively targets MLL-rearranged (MLL-r) and CALM-AF10 translocated leukemia cells by disrupting mitochondrial respiration, leading to insurmountable mitochondrial depolarization and a pro-apoptotic unfolded protein response (UPR) in a subset of MLL-r leukemia cells [1]. Identified through a phenotypic screen optimized for MLL-r selectivity, CCI-006 exhibits rapid cytotoxic activity in sensitive leukemia cell lines while sparing normal peripheral blood mononuclear cells (PBMCs) [2]. Its mechanism of action distinguishes it from epigenetic-targeted therapies, offering a direct metabolic vulnerability approach for research applications in high-risk pediatric and adult leukemias [3].

Selective Leukemia Models MLL-rearranged and CALM-AF10 translocated leukemia cell models

Subset-Specific Apoptosis Reported mitochondrial depolarization and apoptosis in responsive subset

Biomarker-Guided Selection Low HIF1α/MEIS1 expression associated with reported sensitivity

• [1] Somerville, T. D., et al. (2019). A novel small molecule that kills a subset of MLL-rearranged leukemia cells by inducing mitochondrial dysfunction. Oncogene, 38(20), 3824-3842. https://doi.org/10.1038/s41388-018-0666-5 View Source
• [2] Somerville, T. D., et al. (2019). A novel small molecule that kills a subset of MLL-rearranged leukemia cells by inducing mitochondrial dysfunction. Oncogene, 38(20), 3824-3842. https://doi.org/10.1038/s41388-018-0666-5 View Source
• [3] Somerville, T. D., et al. (2019). A novel small molecule that kills a subset of MLL-rearranged leukemia cells by inducing mitochondrial dysfunction. Oncogene, 38(20), 3824-3842. https://doi.org/10.1038/s41388-018-0666-5 View Source

Why CCI-006 Cannot Be Substituted

Generic substitution with other MLL-r-targeted agents (e.g., DOT1L inhibitors like pinometostat or menin inhibitors like revumenib) or general mitochondrial toxins fails because CCI-006 operates through a distinct mechanism of action that is not replicated by these classes [1]. While DOT1L and menin inhibitors target epigenetic pathways and require prolonged exposure to achieve efficacy, CCI-006 induces rapid mitochondrial depolarization and apoptosis within hours in a specific metabolic subset of MLL-r cells characterized by low HIF1α and low MEIS1 expression [2]. This unique sensitivity profile means that even within MLL-r leukemias, only a defined subpopulation (approximately 64%) responds to CCI-006, whereas non-responsive MLL-r cells exhibit a glycolytic phenotype with elevated HIF1α/MEIS1 and remain viable despite similar attenuation of mitochondrial respiration [3]. Consequently, substituting CCI-006 with another compound in a research protocol would fundamentally alter the experimental outcome and fail to interrogate the same metabolic vulnerability [4].

Subset-restricted activity

Response observed in only a subset of MLL-r cell lines; unresponsive lines retain viability.

Analog potency divergence

Structurally similar CCI-007 shows >10× lower reported potency; analog may not be interchangeable.

Mechanistic phenotype dependence

Sensitivity linked to specific metabolic phenotype (low HIF1α/MEIS1); broad mitochondrial inhibitors may not replicate subset selectivity.

• [1] Somerville, T. D., et al. (2019). A novel small molecule that kills a subset of MLL-rearranged leukemia cells by inducing mitochondrial dysfunction. Oncogene, 38(20), 3824-3842. https://doi.org/10.1038/s41388-018-0666-5 View Source
• [2] Somerville, T. D., et al. (2019). A novel small molecule that kills a subset of MLL-rearranged leukemia cells by inducing mitochondrial dysfunction. Oncogene, 38(20), 3824-3842. https://doi.org/10.1038/s41388-018-0666-5 View Source
• [3] Somerville, T. D., et al. (2019). A novel small molecule that kills a subset of MLL-rearranged leukemia cells by inducing mitochondrial dysfunction. Oncogene, 38(20), 3824-3842. https://doi.org/10.1038/s41388-018-0666-5 View Source
• [4] Somerville, T. D., et al. (2019). A novel small molecule that kills a subset of MLL-rearranged leukemia cells by inducing mitochondrial dysfunction. Oncogene, 38(20), 3824-3842. https://doi.org/10.1038/s41388-018-0666-5 View Source

CCI-006 Procurement Evidence

Cytotoxic Potency: CCI-006 vs CCI-007

CCI-006 demonstrated selective cytotoxic activity against MLL-rearranged leukemia cell lines, inducing apoptosis in 7 out of 11 (64%) MLL-r cell lines tested within a few hours of treatment, while normal peripheral blood mononuclear cells (PBMCs) from healthy donors remained viable even at higher concentrations [1]. In contrast, the unresponsive MLL-r cell lines (4/11, 36%) did not undergo mitochondrial depolarization or apoptosis despite similar attenuation of mitochondrial respiration [2].

Cytotoxic Potency vs Analog

Head-to-head

CCI-006 IC₅₀: 2.5–6.2 μM CCI-007 IC₅₀: 65–161 μM 10–25× difference

Supports compound selection for MLL-r models

72 h assay; infant leukemia cells

Evidence Dimension	Cytotoxic response in MLL-r leukemia cell lines
Target Compound Data	7/11 (64%) MLL-r cell lines sensitive; apoptosis within hours
Comparator Or Baseline	4/11 (36%) MLL-r cell lines unresponsive; no depolarization or apoptosis
Quantified Difference	64% vs. 36% response rate within MLL-r panel
Conditions	MLL-rearranged leukemia cell line panel (n=11); resazurin reduction viability assays; 72 h treatment with 10 μM CCI-006

Why This Matters

This selectivity profile is critical for researchers studying metabolic heterogeneity in MLL-r leukemia, as CCI-006 uniquely discriminates between sensitive and resistant subpopulations based on metabolic phenotype rather than genetic target engagement.

• [1] Somerville, T. D., et al. (2019). A novel small molecule that kills a subset of MLL-rearranged leukemia cells by inducing mitochondrial dysfunction. Oncogene, 38(20), 3824-3842. https://doi.org/10.1038/s41388-018-0666-5 View Source
• [2] Somerville, T. D., et al. (2019). A novel small molecule that kills a subset of MLL-rearranged leukemia cells by inducing mitochondrial dysfunction. Oncogene, 38(20), 3824-3842. https://doi.org/10.1038/s41388-018-0666-5 View Source

Subset-Selective Mitochondrial Apoptosis in MLL-r Leukemia

CCI-006 treatment (5 μM for 1 hour) induced a significant increase in the percentage of cells with depolarized mitochondria in sensitive MLL-r cell lines (PER-485, MOLM13, U937) compared to vehicle-treated controls, while intrinsically unresponsive MLL-r cells (RS4;11, KOPN-8, SEMK-2, CEM) showed no significant depolarization [1]. The depolarization was insurmountable, leading to a pro-apoptotic unfolded protein response (UPR) characterized by eIF2α phosphorylation and CHOP upregulation [2].

Subset Response Rate

Class-level

7/11 (64%)

Reported subset-selective mitochondrial apoptosis

Sensitive lines: low HIF1α/MEIS1

Evidence Dimension	Mitochondrial membrane depolarization
Target Compound Data	Significant increase in depolarized cells in sensitive MLL-r lines (P < 0.05 to P < 0.0001)
Comparator Or Baseline	No significant depolarization in unresponsive MLL-r lines (RS4;11, KOPN-8, SEMK-2, CEM)
Quantified Difference	Statistically significant difference between sensitive and unresponsive groups (ANOVA, P < 0.0001)
Conditions	5 μM CCI-006 treatment for 1 hour; JC-1 staining and flow cytometry

Why This Matters

The rapid and irreversible nature of mitochondrial depolarization distinguishes CCI-006 from other mitochondrial inhibitors that may only transiently affect membrane potential, making it a valuable tool for studying acute metabolic stress responses.

• [1] Somerville, T. D., et al. (2019). A novel small molecule that kills a subset of MLL-rearranged leukemia cells by inducing mitochondrial dysfunction. Oncogene, 38(20), 3824-3842. https://doi.org/10.1038/s41388-018-0666-5 View Source
• [2] Somerville, T. D., et al. (2019). A novel small molecule that kills a subset of MLL-rearranged leukemia cells by inducing mitochondrial dysfunction. Oncogene, 38(20), 3824-3842. https://doi.org/10.1038/s41388-018-0666-5 View Source

HIF1α Silencing Sensitizes MLL-r Leukemia to CCI-006

Sensitivity to CCI-006 is associated with a specific metabolic phenotype characterized by low HIF1α and low MEIS1 expression. Unresponsive MLL-r leukemia cells exhibited significantly higher HIF1α protein levels (mean relative expression >2-fold higher than sensitive cells, P < 0.01) and increased MEIS1 expression [1]. Silencing of HIF1α in an intrinsically unresponsive MLL-r cell line (RS4;11) sensitized the cells to CCI-006 treatment, reducing viability from approximately 100% in control siRNA-transfected cells to approximately 60% in HIF1α siRNA-transfected cells after 6 hours of 12.5 μM CCI-006 treatment [2].

HIF1α Silencing Rescue

Reported

Significant viability reduction (P

Supports HIF1α-dependent sensitivity

RS4;11 cells; 12.5 μM, 6 h treatment

Metabolic Dichotomy

Context-dependent

Resistant cells: elevated HIF1α/MEIS1, higher 2DG sensitivity Sensitive cells: low HIF1α/MEIS1, lower 2DG sensitivity

Metabolic phenotype predicts response

Supports biomarker-guided model selection

Evidence Dimension	HIF1α protein expression and CCI-006 sensitivity
Target Compound Data	HIF1α silencing reduced viability to ~60% in previously unresponsive RS4;11 cells
Comparator Or Baseline	Control siRNA: ~100% viability after CCI-006 treatment
Quantified Difference	Approximately 40% reduction in viability upon HIF1α knockdown (P < 0.05)
Conditions	RS4;11 cells transfected with HIF1α siRNA for 18 h, then treated with 12.5 μM CCI-006 for 6 h; Trypan blue exclusion assay

Why This Matters

This biomarker-defined sensitivity profile enables researchers to pre-select MLL-r models likely to respond to CCI-006, improving experimental efficiency and enabling focused investigation of metabolic vulnerabilities in the low HIF1α/MEIS1 subset.

• [1] Somerville, T. D., et al. (2019). A novel small molecule that kills a subset of MLL-rearranged leukemia cells by inducing mitochondrial dysfunction. Oncogene, 38(20), 3824-3842. https://doi.org/10.1038/s41388-018-0666-5 View Source
• [2] Somerville, T. D., et al. (2019). A novel small molecule that kills a subset of MLL-rearranged leukemia cells by inducing mitochondrial dysfunction. Oncogene, 38(20), 3824-3842. https://doi.org/10.1038/s41388-018-0666-5 View Source

Glycolytic Phenotype Defines CCI-006 Resistance in MLL-r Leukemia

CCI-006 demonstrated synergistic cytotoxicity when combined with the DOT1L inhibitor EPZ-5676 (pinometostat) in MLL-r leukemia cells. Pre-treatment with EPZ-5676 for 7-10 days followed by CCI-006 addition resulted in viability below the Bliss independence prediction curve, indicating true synergy [1]. This combination approach targets both the epigenetic dysregulation (via DOT1L inhibition) and the metabolic vulnerability (via CCI-006) of MLL-r leukemia.

Metabolic Dichotomy

Context-dependent

Resistant cells: elevated HIF1α/MEIS1, higher 2DG sensitivity Sensitive cells: low HIF1α/MEIS1, lower 2DG sensitivity

Metabolic phenotype predicts response

Supports biomarker-guided model selection

Evidence Dimension	Combination cytotoxicity synergy
Target Compound Data	Viability curve for CCI-006 + EPZ-5676 combination fell below the Bliss prediction curve
Comparator Or Baseline	EPZ-5676 or CCI-006 alone; Bliss independence prediction curve
Quantified Difference	Synergistic reduction in viability beyond additive effect
Conditions	PER-485 cells pre-treated with EPZ-5676 for 7 days; U937 cells pre-treated for 10 days; then CCI-006 added for 3 additional days; resazurin reduction assay

Why This Matters

The demonstrated synergy with EPZ-5676 positions CCI-006 as a valuable combinatorial partner for researchers investigating dual-targeting strategies in MLL-r leukemia, potentially overcoming limitations of single-agent epigenetic therapies.

• [1] Somerville, T. D., et al. (2019). A novel small molecule that kills a subset of MLL-rearranged leukemia cells by inducing mitochondrial dysfunction. Oncogene, 38(20), 3824-3842. https://doi.org/10.1038/s41388-018-0666-5 View Source

Inhibition of Mitochondrial Respiration: CCI-006 Reduces Oxygen Consumption Rate in Sensitive Cells

CCI-006 inhibited mitochondrial respiration across both sensitive and unresponsive MLL-r cell lines, but only sensitive cells underwent subsequent depolarization and apoptosis. In mouse liver mitochondria, 1 μM CCI-006 significantly reduced oxygen consumption rate (OCR) compared to untreated baseline [1]. In cellular assays, treatment with 1 μM CCI-006 reduced OCR in both sensitive and unresponsive MLL-r cells to approximately 50-60% of baseline, with no significant difference between the two groups [2].

Evidence Dimension	Oxygen consumption rate inhibition
Target Compound Data	OCR reduced to ~50-60% of baseline in both sensitive and unresponsive MLL-r cells at 1 μM
Comparator Or Baseline	Untreated baseline OCR (100%)
Quantified Difference	Approximately 40-50% reduction in OCR
Conditions	1 μM CCI-006 treatment; Clark electrode for isolated mitochondria; cellular OCR measurements over two independent days

Why This Matters

The dissociation between respiration inhibition and cytotoxicity highlights that CCI-006's lethal effect depends on downstream depolarization events, not merely respiratory chain inhibition—a distinction that informs mechanistic studies and differentiates CCI-006 from classical mitochondrial poisons.

• [1] Somerville, T. D., et al. (2019). A novel small molecule that kills a subset of MLL-rearranged leukemia cells by inducing mitochondrial dysfunction. Oncogene, 38(20), 3824-3842. https://doi.org/10.1038/s41388-018-0666-5 View Source
• [2] Somerville, T. D., et al. (2019). A novel small molecule that kills a subset of MLL-rearranged leukemia cells by inducing mitochondrial dysfunction. Oncogene, 38(20), 3824-3842. https://doi.org/10.1038/s41388-018-0666-5 View Source

CCI-006 Research & Industrial Applications

MLL-r Leukemia Cytotoxicity Studies

Researchers studying the metabolic heterogeneity of MLL-rearranged leukemia can leverage CCI-006 as a precise tool to discriminate between low HIF1α/MEIS1 (sensitive) and high HIF1α/MEIS1 (unresponsive) subpopulations. Based on the evidence that 64% of MLL-r cell lines respond while 36% do not, and that HIF1α silencing converts unresponsive cells to a sensitive state, CCI-006 enables functional stratification of MLL-r models by metabolic phenotype rather than genetic lesion alone [1]. This application is particularly valuable for pediatric oncology research, where MLL-r leukemias are most prevalent and carry poor prognosis.

Comparative Studies: CCI-006 vs CCI-007

CCI-006 is an ideal candidate for combination studies with DOT1L inhibitors (e.g., EPZ-5676) or other epigenetic-targeted agents in MLL-r leukemia models. The demonstrated synergy between CCI-006 and EPZ-5676, where pre-treatment with the DOT1L inhibitor followed by CCI-006 addition yields cytotoxicity below the Bliss independence prediction curve, provides a strong rationale for dual-targeting approaches that simultaneously address epigenetic dysregulation and mitochondrial metabolic vulnerabilities [2]. Researchers can employ this combination to explore mechanisms of synthetic lethality or to overcome resistance to single-agent epigenetic therapies.

Metabolic Vulnerability Mapping with HIF1α Silencing

For investigators examining the interplay between mitochondrial dysfunction and the unfolded protein response (UPR) in cancer, CCI-006 serves as a rapid and robust inducer of mitochondrial depolarization and UPR activation. Within 1-3 hours of treatment, CCI-006 triggers eIF2α phosphorylation, CHOP upregulation, and polysome profile alterations indicative of translational repression [3]. The availability of both sensitive (PER-485, MOLM13, U937) and unresponsive (RS4;11, KOPN-8, SEMK-2) MLL-r cell lines allows for controlled experiments that dissect the specific signaling events linking mitochondrial depolarization to UPR-mediated apoptosis [4].

CALM-AF10 & MLL-r Leukemia Panel Screening

Given that MLL rearrangements occur in up to 70% of infant acute leukemias and are associated with survival rates below 50%, CCI-006 provides a research-grade tool for developing and validating pre-clinical models of this high-risk pediatric malignancy [5]. Its selective cytotoxicity against a defined subset of MLL-r cells—coupled with its ability to spare normal PBMCs—makes it suitable for ex vivo sensitivity screening of patient-derived samples and for establishing biomarkers of response prior to potential therapeutic development [6].

Application

Selection Property

Validation Focus

MLL-r Leukemia Cytotoxicity Studies

Subset-selective mitochondrial apoptosis

Low HIF1α/MEIS1 biomarker verification

Comparative SAR Studies (vs analog)

Reported activity difference vs analog

Furan-cyanoacrylate derivative profiling

HIF1α Silencing & Metabolic Mapping

HIF1α-dependent sensitivity

Glycolytic vs oxidative phenotype verification

CALM-AF10 & MLL-r Panel Screening

Reported sensitivity across translocation types

Response profiling in MLL-r and CALM-AF10 models

• [1] Somerville, T. D., et al. (2019). A novel small molecule that kills a subset of MLL-rearranged leukemia cells by inducing mitochondrial dysfunction. Oncogene, 38(20), 3824-3842. https://doi.org/10.1038/s41388-018-0666-5 View Source
• [2] Somerville, T. D., et al. (2019). A novel small molecule that kills a subset of MLL-rearranged leukemia cells by inducing mitochondrial dysfunction. Oncogene, 38(20), 3824-3842. https://doi.org/10.1038/s41388-018-0666-5 View Source
• [3] Somerville, T. D., et al. (2019). A novel small molecule that kills a subset of MLL-rearranged leukemia cells by inducing mitochondrial dysfunction. Oncogene, 38(20), 3824-3842. https://doi.org/10.1038/s41388-018-0666-5 View Source
• [4] Somerville, T. D., et al. (2019). A novel small molecule that kills a subset of MLL-rearranged leukemia cells by inducing mitochondrial dysfunction. Oncogene, 38(20), 3824-3842. https://doi.org/10.1038/s41388-018-0666-5 View Source
• [5] Somerville, T. D., et al. (2019). A novel small molecule that kills a subset of MLL-rearranged leukemia cells by inducing mitochondrial dysfunction. Oncogene, 38(20), 3824-3842. https://doi.org/10.1038/s41388-018-0666-5 View Source
• [6] Somerville, T. D., et al. (2019). A novel small molecule that kills a subset of MLL-rearranged leukemia cells by inducing mitochondrial dysfunction. Oncogene, 38(20), 3824-3842. https://doi.org/10.1038/s41388-018-0666-5 View Source